Cas no 499132-20-6 (1-Isopropyl-1H-1,2,3-triazole)

• Product Name: 1-Isopropyl-1H-1,2,3-triazole
• CAS No: 499132-20-6
• MF: C₅H₉N₃
• MW: 111.145060300827
• CID: 1538480
• PubChem ID: 12015095
• Update Time: 2025-04-21

1-Isopropyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 1-(1-methylethyl)-
• 1-propan-2-yltriazole
• 1-Isopropyl-1H-1,2,3-triazole
• AK674354
• AX8341783
• AKOS030625611
• 1-(propan-2-yl)-1H-1,2,3-triazole
• A918326
• EN300-384722
• 1-isopropyl-1,2,3-triazole
• D71142
• DTXSID80475853
• 499132-20-6
• SCHEMBL1101978
• MFCD30528708
• CS-0162752
• DS-20028
• DB-162647

• Inchi： 1S/C5H9N3/c1-5(2)8-4-3-6-7-8/h3-5H,1-2H3
• InChI Key： BSGWGQQMKGFUPS-UHFFFAOYSA-N
• SMILES： N1(C=CN=N1)C(C)C

Computed Properties

• Exact Mass: 111.07977
• Monoisotopic Mass: 111.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7
• XLogP3: 0.4

Experimental Properties

• PSA: 30.71

1-Isopropyl-1H-1,2,3-triazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature